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Introduction
Granulysin (GNLY) is a cytolytic and proinflammatory protein found within the granules of

cytotoxic T lymphocytes (CTLs) and natural killer (NK) cells.[1][2] It plays a crucial role in the

immune response against microbial pathogens and tumor cells.[1][3][4] Granulysin acts by

disrupting the cell membranes of target cells, leading to apoptosis.[5][6] As a key effector

molecule in cell-mediated cytotoxicity, granulysin serves as an important biomarker for

assessing immune cell activity in various pathological conditions, including infections, cancer,

and autoimmune diseases.[1][7][8] Immunohistochemistry (IHC) is a powerful technique to

visualize the distribution and abundance of granulysin-expressing cells within the tissue

microenvironment, providing valuable insights into the nature of the immune response.

This application note provides a detailed protocol for the detection of granulysin in formalin-

fixed, paraffin-embedded (FFPE) tissue sections.
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Granulysin initiates a distinct pathway of apoptosis.[5] It binds to the target cell membrane,

causing disruption, ion influx, and mitochondrial damage.[5][6] This leads to the release of

cytochrome c and subsequent activation of executioner caspases, culminating in programmed

cell death.[5][7][9]
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Caption: Granulysin-induced apoptosis signaling pathway.

Experimental Protocol: Immunohistochemistry
Staining
This protocol is designed for use with formalin-fixed, paraffin-embedded (FFPE) tissue

sections. Optimization may be required depending on the specific tissue type and antibody

used.

I. Deparaffinization and Rehydration
Place slides in a 56-60°C oven for 15-20 minutes to melt the paraffin.[10]

Immerse slides in two changes of xylene for 5 minutes each.[11]

Rehydrate the sections by immersing them in a series of graded ethanol solutions:

100% Ethanol: Two changes, 3 minutes each.[11]

95% Ethanol: 3 minutes.[11]

80% Ethanol: 3 minutes.[10]

70% Ethanol: 3 minutes.[11]

Rinse slides gently in running tap water, followed by a final rinse in distilled water.[10]

II. Antigen Retrieval
Formalin fixation creates protein cross-links that can mask antigenic epitopes.[12][13][14] Heat-

Induced Epitope Retrieval (HIER) is recommended to reverse this effect.[15]

Place slides in a staining container filled with 10 mM Sodium Citrate buffer (pH 6.0).[11]

Heat the container in a microwave, pressure cooker, or water bath to 95-100°C for 10-20

minutes.[11][15] The optimal time should be determined empirically.
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Remove the container from the heat source and allow the slides to cool to room temperature

(approx. 20-30 minutes) in the buffer.[11][15]

Rinse slides with Phosphate Buffered Saline (PBS) twice for 5 minutes each.[11]

III. Staining Procedure
Endogenous Peroxidase Block: To prevent non-specific background staining, incubate

sections in 3% hydrogen peroxide (H₂O₂) in methanol or PBS for 10-15 minutes at room

temperature.[11][16]

Wash: Rinse slides with PBS twice for 5 minutes each.

Blocking: Incubate sections with a blocking buffer (e.g., 10% normal goat serum or 5% BSA

in PBS) for 30-60 minutes at room temperature in a humidified chamber.[17][18] This step

blocks non-specific antibody binding sites.

Primary Antibody Incubation: Drain the blocking solution (do not rinse). Apply the primary

anti-granulysin antibody, diluted in blocking buffer to its optimal concentration. Incubate

overnight at 4°C in a humidified chamber.[16][17]

Wash: Rinse slides with PBS containing 0.025% Triton (PBS-T) twice for 5 minutes each,

followed by one wash in PBS.[16]

Secondary Antibody Incubation: Apply a biotinylated or polymer-based HRP-conjugated

secondary antibody according to the manufacturer's instructions. Incubate for 30-60 minutes

at room temperature.[17]

Wash: Repeat the wash step as in III.5.

Detection: Apply the detection reagent (e.g., Streptavidin-HRP followed by a chromogen like

DAB). Incubate for the time recommended by the manufacturer, typically 5-10 minutes.[10]

Monitor the color development under a microscope.

Stop Reaction: Terminate the reaction by rinsing gently with distilled water.[10]

Counterstaining: Immerse slides in Hematoxylin for 1-2 minutes to stain cell nuclei.[11]
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Wash: Rinse slides in running tap water for 5-10 minutes until the nuclei turn blue.[11]

Dehydration and Mounting:

Dehydrate the sections through a graded series of ethanol (95% then 100%).[11]

Clear in two changes of xylene for 5 minutes each.[11]

Apply a coverslip using a permanent mounting medium.[11]

Visualized Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

http://www.immunohistochemistry.us/IHC-protocol.html
http://www.immunohistochemistry.us/IHC-protocol.html
http://www.immunohistochemistry.us/IHC-protocol.html
http://www.immunohistochemistry.us/IHC-protocol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Preparation

Antigen Retrieval

Staining

Finalization

Deparaffinization
(Xylene)

Rehydration
(Graded Ethanol)

Heat-Induced Retrieval
(Citrate Buffer, pH 6.0)

Peroxidase Block (3% H2O2)

Blocking (Normal Serum/BSA)

Primary Antibody (anti-Granulysin)
Overnight at 4°C

Secondary Antibody (HRP-conjugated)

Detection (DAB Chromogen)

Counterstain (Hematoxylin)

Dehydration & Mounting

Microscopy

Click to download full resolution via product page

Caption: Immunohistochemistry workflow for granulysin detection.
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Materials and Reagents
Reagent Example Supplier / Notes

Primary Antibodies

Rabbit Monoclonal [EPR22110-101] Abcam (ab241333)[1]

Goat Polyclonal R&D Systems (AF3138)[3]

Mouse Monoclonal (eBioDH2)
Invitrogen (12-8828-42) - Reported for

immunocytochemistry[2]

Buffers & Reagents

Xylene Histology Grade

Ethanol (100%, 95%, 80%, 70%) Reagent Grade

Sodium Citrate Buffer (10mM, pH 6.0) For HIER

Hydrogen Peroxide (3%)

PBS (Phosphate Buffered Saline)

Blocking Buffer Normal Serum or Bovine Serum Albumin (BSA)

Detection System

HRP-conjugated Secondary Antibody Species-specific to the primary antibody

DAB Chromogen Kit

Other

Hematoxylin For counterstaining

Permanent Mounting Medium

Poly-L-Lysine coated slides

Example Data: Granulysin Expression in Tissues
The expression of granulysin can vary significantly between normal tissues and pathological

conditions. The following table summarizes representative findings from the literature.
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Condition / Tissue
Type

Cell Type
Key Quantitative
Finding

Reference

Extranodal NK/T cell

lymphoma, nasal type

(ENKTL)

Tumor Cells

71% (61/86) of cases

were positive for

granulysin. In positive

cases, >75% of tumor

cells showed strong

staining.

[19]

Lichen Planus

(Lesional Skin)
CD8+ T cells

Significantly higher

abundance of GNLY+

CD8+ T cells in the

epidermis and dermis

compared to healthy

skin.

[20]

Lichen Planus

(Lesional Skin)
NK cells

Abundant GNLY+

CD56+ NK cells in

dermal infiltrates,

absent in healthy skin.

[20]

Cancer Progression Circulating NK cells

Significantly

decreased granulysin

levels in NK cells of

cancer patients

correlated with tumor

progression.

[8]

Normal Lymphoid

Tissue
Cytotoxic T/NK cells

A small population of

cells in interfollicular

areas showed

membranous and dot-

like intracellular

staining.

[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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